Cas no 2877663-68-6 (1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 2877663-68-6
• MF: C₁₆H₂₄N₄O₃S
• MW: 352.451762199402
• CID: 5307864
• PubChem ID: 165431843
• Update Time: 2025-06-10

1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Dimethyl-6-[4-(4-thiomorpholinylcarbonyl)-1-piperidinyl]-2,4(1H,3H)-pyrimidinedione
• 1,3-dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• AKOS040881828
• F6806-7324
• 2877663-68-6
• 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C16H24N4O3S/c1-17-13(11-14(21)18(2)16(17)23)19-5-3-12(4-6-19)15(22)20-7-9-24-10-8-20/h11-12H,3-10H2,1-2H3
• InChI Key： ZQWKMOLPQMFPDM-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1CCN(C2=CC(N(C)C(N2C)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 352.15691181g/mol
• Monoisotopic Mass: 352.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 542.2±60.0 °C(Predicted)
• pka: 1.16±0.40(Predicted)

Additional information on 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione and Its Significance in Modern Chemical Research

The compound with the CAS no. 2877663-68-6, identified as 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This intricate molecular structure combines elements of heterocyclic chemistry with functional groups that suggest potential biological activity, making it a compound of considerable interest to researchers exploring novel therapeutic agents.

At the core of this molecule lies a tetrahydropyrimidine scaffold, a structural motif widely recognized for its presence in numerous bioactive compounds. The tetrahydropyrimidine ring system is particularly noteworthy for its ability to engage in hydrogen bonding interactions, a key factor in the design of molecules targeting biological receptors. The presence of dimethyl groups at the 1 and 3 positions further modulates the electronic properties of the ring, influencing its reactivity and potential interactions with biological targets.

The nitrogen-rich environment of this compound is further enhanced by the incorporation of a thiomorpholine moiety at the 6-position. Thiomorpholine derivatives are known for their versatility in medicinal chemistry, often serving as pharmacophores in drugs targeting neurological disorders and infections. The piperidine ring attached to the thiomorpholine via a carbonyl linkage introduces additional conformational flexibility, allowing the molecule to adopt multiple orientations that may optimize binding affinity to biological targets.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, making compounds like 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione prime candidates for virtual screening against large databases of biological targets. This approach has accelerated the discovery process in drug development by allowing researchers to identify promising candidates before conducting costly wet-lab experiments.

In parallel, experimental techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided invaluable insights into the three-dimensional structure of this compound. These structural details are crucial for understanding how the molecule interacts with biological targets at the atomic level. For instance, the precise orientation of the thiomorpholine-piperidine unit relative to the tetrahydropyrimidine core may dictate key pharmacological properties such as binding affinity and selectivity.

The significance of this compound extends beyond its structural complexity; it also reflects broader trends in pharmaceutical research toward designing molecules with enhanced metabolic stability and reduced toxicity. The absence of readily oxidizable or reactive functional groups suggests that 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione may exhibit favorable pharmacokinetic profiles upon further optimization.

One particularly exciting aspect of this molecule is its potential application in treating neurological disorders. The combination of a tetrahydropyrimidine core with nitrogen-rich heterocycles like thiomorpholine and piperidine is reminiscent of established drugs used in conditions such as epilepsy and depression. Preclinical studies have shown that similar scaffolds can modulate neurotransmitter systems by interacting with receptors or enzymes involved in neural signaling pathways.

The role of computational modeling in refining lead compounds cannot be overstated. By integrating data from high-throughput screening (HTS) with machine learning algorithms, researchers can predict how modifications to 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione might enhance its potency or selectivity. This interdisciplinary approach has revolutionized drug discovery by reducing reliance on empirical trial-and-error methods.

Furthermore, green chemistry principles have influenced modern pharmaceutical design. The synthesis of this compound exemplifies efforts to minimize hazardous waste and energy consumption through catalytic methods and solvent-free reactions. Such innovations not only reduce environmental impact but also lower production costs by improving yields and reducing purification steps.

The future directions for research on CAS no. 2877663-68-6 include exploring its derivatives as starting points for next-generation therapeutics. By systematically modifying functional groups while maintaining key structural elements like the tetrahydropyrimidine core and thiomorpholine-piperidine unit, scientists aim to uncover novel mechanisms of action or enhance existing ones. Collaborative efforts between academic laboratories and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, 1,3-Dimethyl-6-[4-(thiomorpholine-4-carbonyl)piperidin-1 -yl]-1 ,2 ,3 ,4 -tetrahydropyrimidine -2 ,4 -dione stands as a testament to the ingenuity inherent in modern chemical research. Its complex architecture offers opportunities for therapeutic innovation while reflecting broader trends toward sustainability and precision medicine . As our understanding of molecular interactions deepens , compounds like this will continue to play pivotal roles in advancing human health through targeted drug design .